Cas no 937034-28-1 (Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)-)

• Product Name: Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)-
• CAS No: 937034-28-1
• MF: C₉H₈Cl₂OS
• MW: 235.130219459534
• CID: 5225537
• Update Time: 2026-03-07

Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)-
• 1-(2,5-dichlorophenyl)-2-(methylthio)ethan-1-one

• Inchi： 1S/C9H8Cl2OS/c1-13-5-9(12)7-4-6(10)2-3-8(7)11/h2-4H,5H2,1H3
• InChI Key： UVMLGQUOUJQZPO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=CC=C1Cl)CSC

Additional information on Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)-

Comprehensive Overview of Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- (CAS No. 937034-28-1)

Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- (CAS No. 937034-28-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a ketone group, a dichlorophenyl moiety, and a methylthio substituent. These structural features contribute to its potential applications in the development of novel therapeutic agents.

The chemical formula of Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- is C₁₀H₉Cl₂OS, and it has a molecular weight of approximately 248.1 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 2,5-dichlorobenzaldehyde with methyl mercaptan followed by oxidation to form the ketone. This synthetic route has been optimized to ensure high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In recent years, Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- has also demonstrated promising antitumor activity. Studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism underlying this activity is thought to involve the modulation of signaling pathways such as p53 and Bcl-2. These findings have led to increased interest in exploring Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- as a potential anticancer agent.

In addition to its therapeutic potential, Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- has also been investigated for its use as a chemical intermediate in the synthesis of other biologically active compounds. Its unique structural features make it an attractive starting material for the development of novel drugs with diverse pharmacological activities. For example, researchers have used this compound as a building block in the synthesis of new antiviral agents and neuroprotective compounds.

The physicochemical properties of Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- are also noteworthy. It is a white crystalline solid with a melting point ranging from 60 to 63°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are important considerations for its use in both research and industrial applications.

Safety and toxicity studies have shown that Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- is generally well-tolerated at low to moderate concentrations. However, like many organic compounds, it should be handled with appropriate safety precautions to avoid skin contact and inhalation. The compound should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition.

In conclusion, Ethanone, 1-(2,5-dichlorophenyl)-2-(methylthio)- (CAS No. 937034-28-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the field.